Cas no 2680714-26-3 (benzyl N-4-bromo-1-(pyrimidin-2-yl)-1H-pyrazol-3-ylcarbamate)

• Product Name: benzyl N-4-bromo-1-(pyrimidin-2-yl)-1H-pyrazol-3-ylcarbamate
• CAS No: 2680714-26-3
• MF: C₁₅H₁₂BrN₅O₂
• MW: 374.192081451416
• CID: 5626910
• PubChem ID: 165925584
• Update Time: 2025-05-23

benzyl N-4-bromo-1-(pyrimidin-2-yl)-1H-pyrazol-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[4-bromo-1-(pyrimidin-2-yl)-1H-pyrazol-3-yl]carbamate
• EN300-28301208
• 2680714-26-3
• benzyl N-4-bromo-1-(pyrimidin-2-yl)-1H-pyrazol-3-ylcarbamate

• Inchi： 1S/C15H12BrN5O2/c16-12-9-21(14-17-7-4-8-18-14)20-13(12)19-15(22)23-10-11-5-2-1-3-6-11/h1-9H,10H2,(H,19,20,22)
• InChI Key： RCBPJOZFTHCBGH-UHFFFAOYSA-N
• SMILES： BrC1=CN(C2N=CC=CN=2)N=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 373.01744g/mol
• Monoisotopic Mass: 373.01744g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 81.9Ų

Additional information on benzyl N-4-bromo-1-(pyrimidin-2-yl)-1H-pyrazol-3-ylcarbamate

Comprehensive Overview of Benzyl N-4-bromo-1-(pyrimidin-2-yl)-1H-pyrazol-3-ylcarbamate (CAS No. 2680714-26-3)

Benzyl N-4-bromo-1-(pyrimidin-2-yl)-1H-pyrazol-3-ylcarbamate (CAS No. 2680714-26-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrimidine and pyrazole moieties, is often explored for its potential applications in drug discovery and material science. Its molecular structure, which includes a bromine substituent and a carbamate functional group, makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like benzyl N-4-bromo-1-(pyrimidin-2-yl)-1H-pyrazol-3-ylcarbamate has surged due to their role in developing novel therapeutics. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely used in cancer treatment. The pyrimidine ring, a common feature in many FDA-approved drugs, enhances the compound's bioavailability and binding affinity to biological targets.

The synthesis of benzyl N-4-bromo-1-(pyrimidin-2-yl)-1H-pyrazol-3-ylcarbamate involves multi-step organic reactions, including cross-coupling and carbamate formation. These processes are optimized for high yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its structural integrity.

From an industrial perspective, CAS No. 2680714-26-3 is often discussed in the context of green chemistry and sustainable synthesis. With growing environmental concerns, researchers are exploring eco-friendly catalysts and solvents to produce this compound. This aligns with the broader trend of reducing the carbon footprint in chemical manufacturing.

Another area of interest is the compound's potential in agrochemicals. Its pyrazole core is a key structural element in many pesticides and herbicides. Studies suggest that derivatives of benzyl N-4-bromo-1-(pyrimidin-2-yl)-1H-pyrazol-3-ylcarbamate could offer improved pest resistance and lower toxicity compared to conventional agrochemicals.

In the realm of material science, this compound is being investigated for its optical and electronic properties. Its conjugated system and bromine substituent make it a candidate for organic semiconductors and light-emitting diodes (OLEDs). This versatility underscores its importance in both life sciences and advanced technologies.

For researchers and manufacturers, sourcing high-quality benzyl N-4-bromo-1-(pyrimidin-2-yl)-1H-pyrazol-3-ylcarbamate is critical. Reputable suppliers provide detailed certificates of analysis (CoA) and ensure compliance with international standards like GMP and ISO. Storage conditions, typically under inert atmospheres and low temperatures, are essential to maintain its stability.

In summary, benzyl N-4-bromo-1-(pyrimidin-2-yl)-1H-pyrazol-3-ylcarbamate (CAS No. 2680714-26-3) is a multifaceted compound with promising applications in pharmaceuticals, agrochemicals, and materials. Its unique structure and functional groups make it a valuable asset in modern chemistry, driving innovation across multiple industries.